((2R,3R,5R)-3-(Benzoyloxy)-4,4-difluoro-5-((methylsulfonyl)oxy)tetrahydrofuran-2-yl)methyl benzoate

• IUPAC Name: (3-benzoyloxy-4,4-difluoro-5-methylsulfonyloxyoxolan-2-yl)methyl benzoate
• InChI: InChI=1S/C20H18F2O8S/c1-31(25,26)30-19-20(21,22)16(29-18(24)14-10-6-3-7-11-14)15(28-19)12-27-17(23)13-8-4-2-5-9-13/h2-11,15-16,19H,12H2,1H3
• InChI Key: LIAQHZDWFACWFK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OC1C(C(C(O1)COC(=O)C2=CC=CC=C2)OC(=O)C3=CC=CC=C3)(F)F
• Molecular Formula: C20H18F2O8S
• Molecular Weight: 456.4 g/mol
• CAS RN: 134877-42-2, 122111-11-9

Description

((2R,3R,5R)-3-(Benzoyloxy)-4,4-difluoro-5-((methylsulfonyl)oxy)tetrahydrofuran-2-yl)methyl benzoate is a useful research compound. Its molecular formula is C20H18F2O8S and its molecular weight is 456.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Complex Molecules :

  • Gerber and Vogel (2001) demonstrated the use of enantiomerically pure compounds related to our molecule of interest in the stereoselective synthesis of 8-oxabicyclo[3.2.1]octane-2,3,4,6,7-pentol derivatives, which are useful for constructing complex molecules like trisaccharides (Gerber & Vogel, 2001).

• Development of Antiviral Agents :

  • Vedula et al. (2010) identified a compound structurally related to our molecule of interest as a potent influenza virus inhibitor, underscoring its potential in developing antiviral therapies (Vedula et al., 2010).

• Application in Asymmetric Synthesis :

  • Er and Coşkun (2009) utilized a similar compound in the asymmetric synthesis of the taxol side chain, highlighting its role in the synthesis of biologically active molecules (Er & Coşkun, 2009).

• Synthesis of Prostanoid Building Blocks :

  • Valiullina et al. (2019) synthesized a compound structurally akin to our molecule of interest and investigated its use in creating prostanoid building blocks (Valiullina et al., 2019).

• Synthesis of Heterocyclic Compounds :

  • Coppo and Fawzi (1998) synthesized novel heterocyclic compounds using a related molecule, illustrating its importance in the creation of new chemical entities (Coppo & Fawzi, 1998).